Cas no 535-34-2 (D,L-Cystathionine)

• Product Name: D,L-Cystathionine
• CAS No: 535-34-2
• MF: C₇H₁₄N₂O₄S
• MW: 222.262060642242
• MDL: MFCD00136759
• CID: 376849
• PubChem ID: 834
• Update Time: 2025-11-02

D,L-Cystathionine Chemical and Physical Properties

Names and Identifiers

• Homocysteine,S-(2-amino-2-carboxyethyl)-
• Cystathionine
• D,L-Cystathionine
• CYSTATHIONINE, DL-(RG)
• S-(2-Amino-2-carboxyethyl)homocysteine
• DL,DL-allo-Cystathionine

• MDL： MFCD00136759
• Inchi： 1S/C7H14N2O4S/c8-4(6(10)11)1-2-14-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)
• InChI Key： ILRYLPWNYFXEMH-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)N)CCC(C(=O)O)N

Computed Properties

• Exact Mass: 222.06700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -6

Experimental Properties

• Melting Point: 315-316°C dec.
• PSA: 151.94000
• LogP: 0.33410

D,L-Cystathionine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cysteine and derivatives
• Other Chemical Reagents

Additional information on D,L-Cystathionine

Comprehensive Overview of D,L-Cystathionine (CAS No. 535-34-2): Properties, Applications, and Research Insights

D,L-Cystathionine (CAS No. 535-34-2) is a sulfur-containing amino acid derivative that plays a pivotal role in metabolic pathways, particularly in the transsulfuration pathway. This compound is a racemic mixture of D-Cystathionine and L-Cystathionine, which are intermediates in the biosynthesis of cysteine from methionine. The growing interest in sulfur amino acid metabolism and its implications for human health has positioned D,L-Cystathionine as a subject of extensive research in biochemistry, nutrition, and medical sciences.

The chemical structure of D,L-Cystathionine features a thioether linkage, which is critical for its biological activity. Researchers have identified its significance in homocysteine metabolism, a process linked to cardiovascular health and neurodegenerative diseases. Recent studies highlight the potential of Cystathionine supplementation in addressing homocysteine imbalance, a topic frequently searched by health-conscious users and medical professionals alike. This aligns with the rising trend of personalized nutrition and functional foods, where bioactive compounds like D,L-Cystathionine are gaining traction.

In the realm of biochemical research, D,L-Cystathionine serves as a valuable standard for analytical methods such as HPLC and mass spectrometry. Its stability and well-characterized properties make it indispensable for calibrating instruments in metabolomics studies. Laboratories focusing on amino acid analysis often prioritize this compound due to its relevance in metabolic disorder diagnostics. The increasing demand for accurate biomarker detection in clinical settings further underscores its importance.

Beyond human health, D,L-Cystathionine finds applications in agricultural biotechnology. Studies explore its role in plant stress responses, particularly in sulfur-deficient soils. This resonates with current searches on sustainable farming practices and crop resilience, as farmers and agronomists seek solutions to improve yield under environmental stressors. The compound’s involvement in plant defense mechanisms against oxidative damage is another area of active investigation.

The synthesis and commercial availability of D,L-Cystathionine (CAS No. 535-34-2) have expanded its use in pharmaceutical development. Its potential as a precursor for antioxidant therapies and neuroprotective agents is frequently discussed in scientific literature. Notably, forums and search queries reveal growing curiosity about natural alternatives for oxidative stress management, where this compound’s dual role in sulfur metabolism and redox balance is highly relevant.

Quality control of D,L-Cystathionine is paramount for research reproducibility. Analytical certificates typically confirm its purity via NMR spectroscopy and elemental analysis, addressing the search intent of lab technicians seeking certified reference materials. Storage recommendations (e.g., desiccated, at −20°C) are also frequently queried, reflecting user concerns about compound stability in long-term studies.

Emerging trends in gut microbiome research have uncovered interactions between D,L-Cystathionine and microbial communities. This connects to popular searches on probiotic metabolism and personalized gut health, as scientists investigate how sulfur amino acids influence microbial diversity. Such interdisciplinary applications demonstrate the compound’s versatility beyond traditional biochemistry.

In conclusion, D,L-Cystathionine (CAS No. 535-34-2) bridges multiple scientific domains—from clinical diagnostics to agricultural innovation. Its multifaceted roles in metabolism, combined with increasing public interest in preventive healthcare and sustainable biology, ensure its continued relevance in both academic and industrial settings. Future research may unlock further therapeutic potentials, particularly in age-related metabolic disorders and nutritional interventions.